6-(4-Chlorophenyl)-1-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 6-(4-chlorophenyl)-1-methyl-2-oxopyridine-3-carbonitrile
• InChI: InChI=1S/C13H9ClN2O/c1-16-12(7-4-10(8-15)13(16)17)9-2-5-11(14)6-3-9/h2-7H,1H3
• InChI Key: IWXSTGCZEMQTGC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=C(C1=O)C#N)C2=CC=C(C=C2)Cl
• Molecular Formula: C13H9ClN2O
• Molecular Weight: 244.67 g/mol

Description

The compound “6-(4-Chlorophenyl)-1-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile” is an organic molecule that contains a pyridine ring (a six-membered ring with five carbon atoms and one nitrogen atom) and a phenyl ring (a six-membered ring of carbon atoms) attached to it. The presence of the nitrile group (-CN) and the chlorophenyl group (a phenyl ring with a chlorine atom attached) could suggest potential reactivity.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the appropriate precursors. The exact method would depend on the specific reactions used and the order in which the functional groups are introduced. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridine ring, phenyl ring, and nitrile group would all contribute to the overall structure. The exact structure would need to be determined through experimental methods such as X-ray crystallography.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The nitrile group is often reactive, particularly towards nucleophiles. The chlorophenyl group might undergo reactions typical of aromatic halides.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include its melting point, boiling point, solubility in various solvents, and stability under different conditions.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• . These compounds could serve as leads for developing novel antibiotics.
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• . Similar applications may extend to this compound.

Supramolecular Chemistry

• . These systems have applications in materials science and drug delivery.

Organic Synthesis

• . Ionic liquids find applications in green chemistry and catalysis, while polymers have diverse uses.

Explosives

• . Further investigation is warranted.

Analytical Chemistry

• . Similar techniques can be applied to this compound.

Larvicidal Activity

• . Investigating this compound’s efficacy in mosquito control could be valuable.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound is intended to be used as a drug, its mechanism of action would depend on how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future research directions for this compound could involve further studies to fully understand its properties, potential uses, and mechanisms of action. This could include experimental studies to confirm its structure and reactivity, as well as potential applications in fields such as medicine or materials science.